4-Propyloct-5-yn-4-amine;hydrochloride
Description
4-Propyloct-5-yn-4-amine;hydrochloride is an organic compound that belongs to the class of amines. It is characterized by the presence of a propyloctynyl group attached to an amine, and it is commonly used in various chemical reactions and industrial applications. The hydrochloride form of this compound is often used to enhance its solubility and stability.
Properties
CAS No. |
61822-40-0 |
|---|---|
Molecular Formula |
C11H22ClN |
Molecular Weight |
203.75 g/mol |
IUPAC Name |
4-propyloct-5-yn-4-amine;hydrochloride |
InChI |
InChI=1S/C11H21N.ClH/c1-4-7-10-11(12,8-5-2)9-6-3;/h4-6,8-9,12H2,1-3H3;1H |
InChI Key |
LBKFOFWEFLTRIJ-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(CCC)(C#CCC)N.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Propyloct-5-yn-4-amine;hydrochloride typically involves the following steps:
Alkylation of Ammonia: The initial step involves the alkylation of ammonia with a suitable halogenated compound to form the primary amine.
Addition of Propyloctynyl Group: The primary amine is then reacted with a propyloctynyl halide under controlled conditions to introduce the propyloctynyl group.
Formation of Hydrochloride Salt: The final step involves the treatment of the resulting amine with hydrochloric acid to form the hydrochloride salt, enhancing its solubility and stability
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and optimized reaction conditions to ensure high yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
4-Propyloct-5-yn-4-amine;hydrochloride undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form simpler amines.
Substitution: The amine group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions
Major Products Formed
Oxidation: Formation of oxides and ketones.
Reduction: Formation of simpler amines.
Substitution: Formation of substituted amines and amides.
Scientific Research Applications
4-Propyloct-5-yn-4-amine;hydrochloride has a wide range of applications in scientific research, including:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Employed in the study of enzyme mechanisms and protein interactions.
Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.
Industry: Utilized in the production of specialty chemicals and materials .
Mechanism of Action
The mechanism of action of 4-Propyloct-5-yn-4-amine;hydrochloride
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